![molecular formula C9H16ClNO2S B6176926 8-azaspiro[4.5]decane-8-sulfonyl chloride CAS No. 958853-16-2](/img/new.no-structure.jpg)
8-azaspiro[4.5]decane-8-sulfonyl chloride
Overview
Description
8-Azaspiro[4.5]decane-8-sulfonyl chloride is a chemical compound with the molecular formula C9H16ClNO2S and a molecular weight of 237.75 g/mol It is a spiro compound, meaning it contains a bicyclic structure where two rings are connected through a single atom
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-azaspiro[4.5]decane-8-sulfonyl chloride typically involves the reaction of 8-azaspiro[4.5]decane with sulfonyl chloride. One common method involves the use of tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane as starting materials . The reaction conditions often include the use of anhydrous solvents and catalysts to facilitate the formation of the spiro structure.
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.
Chemical Reactions Analysis
Types of Reactions
8-Azaspiro[4.5]decane-8-sulfonyl chloride can undergo various types of chemical reactions, including:
Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles, such as amines or alcohols, to form sulfonamide or sulfonate derivatives.
Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.
Common Reagents and Conditions
Substitution Reactions: Common reagents include amines, alcohols, and thiols.
Oxidation and Reduction Reactions:
Major Products Formed
The major products formed from substitution reactions include sulfonamide and sulfonate derivatives, which can have various applications in pharmaceuticals and organic synthesis .
Scientific Research Applications
8-Azaspiro[4.5]decane-8-sulfonyl chloride has several scientific research applications, including:
Pharmaceutical Synthesis: The compound’s unique structure makes it a valuable intermediate in the synthesis of biologically active molecules.
Organic Chemistry Studies: It is used as a building block in the synthesis of complex organic molecules, contributing to the development of new chemical entities.
Material Science: The compound’s structural properties make it useful in the design of new materials with specific characteristics.
Mechanism of Action
The mechanism of action of 8-azaspiro[4.5]decane-8-sulfonyl chloride is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, depending on the context of its use. The pathways involved would depend on the specific application, whether in pharmaceuticals, organic synthesis, or material science .
Comparison with Similar Compounds
Similar Compounds
- 8-Oxa-2-azaspiro[4.5]decane
- 1,4-Dioxa-8-azaspiro[4.5]decane-8-sulfonyl chloride
- 2-Azaspiro[4.5]decan-3-one
Uniqueness
8-Azaspiro[4.5]decane-8-sulfonyl chloride is unique due to its sulfonyl chloride functional group, which allows for a wide range of chemical modifications. This makes it a versatile intermediate in the synthesis of various compounds, particularly in the pharmaceutical industry.
Properties
CAS No. |
958853-16-2 |
|---|---|
Molecular Formula |
C9H16ClNO2S |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
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